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Compound of Interest

Compound Name: 2-Chloroethyl thiocyanate
CAS No.: 928-57-4
Cat. No.: B1593762
Get Quote
. J

Executive Summary & Chemical Identity[1]

2-Chloroethyl thiocyanate is a bifunctional alkylating agent and intermediate used primarily in
the synthesis of heterocycles and pharmaceutical precursors. Its analysis requires rigorous
differentiation from its thermodynamic isomer, 2-chloroethyl isothiocyanate, which often forms
as a major impurity during thermal stress.

This guide provides a definitive spectroscopic profile to ensure accurate identification and
purity assessment.
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Parameter Data

IUPAC Name 2-Chloroethyl thiocyanate

928-57-4 (Note: distinct from isothiocyanate

CAS Registry Number
CAS 6099-88-3)

Molecular Formula

Molecular Weight 121.59 g/mol
Boiling Point 198-203 °C (at 760 mmHgQ)
Physical State Colorless to pale yellow liquid

Structural Analysis & Theoretical Basis

The molecule consists of an ethylene backbone flanked by a chlorine atom and a thiocyanate (
) group. The critical analytical challenge lies in the ambidentate nature of the thiocyanate ion (
), which can attack electrophiles via Sulfur (forming thiocyanates,

) or Nitrogen (forming isothiocyanates,

).

Isomer Differentiation Logic

The most frequent analytical error is misidentifying the isothiocyanate isomer as the target
product. The following logic gate defines the differentiation strategy:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Crude Sample Analysis

Step 1: IR Spectroscopy
(2000-2300 cm-1 region)

Primary Feature\[somer Feature

Sharp, Medium Peak
~2160 cm-1

Broad, Strong Peak
~2050-2100 cm-1

Step 2: 1H NMR
(Methylene Shift)

Sulfur Linkage \Nitrogen Linkage

S-CH2 Triplet N-CH2 Triplet
~3.2 - 3.4 ppm ~3.8 - 3.9 ppm

CONFIRMED: IMPURITY:
2-Chloroethyl Thiocyanate 2-Chloroethyl Isothiocyanate

Click to download full resolution via product page

Figure 1: Analytical logic for distinguishing thiocyanate from isothiocyanate isomers.

Spectroscopic Data Profile
Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is the most rapid diagnostic tool for this compound. The
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stretch is sensitive to the atom it is attached to (S vs N).

Frequency (

Assignment Diagnostic Note
)
Sharp, weak-to-medium
2155 - 2165 Stretch intensity. This is the definitive
peak for thiocyanates [1].
Typical aliphatic methylene
2950 - 2970
Stretch stretches.
600 — 800 Strong bands characteristic of
Stretch alkyl chlorides.
ABSENT in pure sample.
Broad/Strong peak here
2050 - 2100 Stretch o _ ,
retc indicates isothiocyanate

contamination.

Nuclear Magnetic Resonance (NMR)

Data is reported for

solution. The molecule exhibits an
(or

) spin system appearing as two distorted triplets.

H NMR (300/400 MHz,
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Shift ( o ] ] Mechanistic
Multiplicity Integration Assignment )
Insight
ppm)
Deshielded by
. the high
Triplet ( -
382 oH electronegativity
Hz) of Chlorine (
).
Less deshielded
than the CI-
adjacent protons.
Sulfur (
Triplet ( )is less
3.35 2H electronegative
Hz) than Nitrogen;
the isomer's
would appear
further downfield
(~3.9 ppm).
C NMR (75/100 MHz,
)
Shift (
Assignment Notes
ppm)
Characteristic nitrile-like
111.5
carbon.
42.8 Typical alkyl chloride region.
Upfield relative to the chloride-
33.2

bearing carbon.
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Mass Spectrometry (EI-MS)

e Molecular lon (

): m/z 121

 |sotope Pattern: The presence of one Chlorine atom dictates a characteristic 3:1 intensity
ratio for peaks at m/z 121 (

) and m/z 123 (
).
Fragmentation Pathway:

e m/z 121 (

)

Loss of
m/z 86 (

)

e m/z 121 (

)

Loss of
m/z 95 (minor)

e M/z 49 (

): Common lower mass fragment.

Experimental Protocol: Synthesis & Purification
Warning

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To generate valid reference data, the compound is typically synthesized via nucleophilic
substitution. However, the choice of reagents dictates the purity profile.

Recommended Workflow

Reaction: 1-Bromo-2-chloroethane +

2-Chloroethyl thiocyanate +

Critical Control Point: Do not overheat during distillation. Thiocyanates are thermally unstable
and undergo a [3,3]-sigmatropic rearrangement to isothiocyanates at high temperatures (

1-Bromo-2-chloroethane Reflux in Ethanol Filter KBr Partition: Water/DCM Vacuum Distillation Yield ~80% Pure 2-Chloroethyl
+ KSCN (excess) (4-6 Hours) Concentrate Filtrate Dry Organic Layer (Keep T < 100°C) Thiocyanate

Click to download full resolution via product page
Figure 2: Synthesis and purification workflow emphasizing thermal control.
Safety & Handling (Vesicant Warning)
Hazard Class: 6.1 (Toxic) Signal Word: DANGER

e Vesicant Action: Like sulfur mustard analogs, 2-chloroethyl thiocyanate can act as a
blistering agent. It readily alkylates DNA and proteins.

* PPE Requirements: Double nitrile gloves, face shield, and operation strictly within a
functioning fume hood.

o Decontamination: Neutralize spills with 10% aqueous sodium hydroxide or bleach solution to
hydrolyze the alkylating chloride and thiocyanate moieties.
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» To cite this document: BenchChem. [Spectroscopic Characterization and Analytical Profiling
of 2-Chloroethyl Thiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593762/docs#spectroscopic-characterization-and-
analytical-profiling-of-2-chloroethyl-thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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